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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)ethanol

Cat. No.: B1369605

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
(Trifluoromethoxy)ethanol as a key building block in organic synthesis. The trifluoromethoxy
(-OCFs3) group is of significant interest in medicinal chemistry due to its ability to enhance
metabolic stability, lipophilicity, and binding affinity of drug candidates. 2-
(Trifluoromethoxy)ethanol serves as a valuable reagent for introducing the 2-
(trifluoromethoxy)ethyl moiety into a variety of molecular scaffolds.

Introduction to 2-(Trifluoromethoxy)ethanol

2-(Trifluoromethoxy)ethanol is a primary alcohol that functions as a crucial intermediate for
incorporating the trifluoromethoxyethyl group into organic molecules. Its utility stems from the
desirable properties conferred by the trifluoromethoxy group in pharmaceutical and
agrochemical compounds.

Chemical Properties:
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Property Value

CAS Number 362631-84-3
Molecular Formula C3HsF30:2
Molecular Weight 130.07 g/mol
Appearance Colorless liquid
Boiling Point 59 °C

Density 1.322 g/mL

Key Synthetic Applications and Protocols

2-(Trifluoromethoxy)ethanol can be employed in a range of organic transformations to
introduce the trifluoromethoxyethyl group. The primary applications involve the functionalization
of its hydroxyl group or its use as a nucleophile in substitution reactions.

Williamson Ether Synthesis for Aryl Ethers

The Williamson ether synthesis provides a classic and reliable method for forming ethers. In
this application, 2-(Trifluoromethoxy)ethanol is deprotonated to form the corresponding
alkoxide, which then acts as a nucleophile to displace a halide or other suitable leaving group
from an aromatic or aliphatic substrate. This method is particularly useful for synthesizing aryl
ethers, which are common motifs in pharmaceuticals.

Reaction Scheme:
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Williamson Ether Synthesis
Solvent (e.g., DMF, DMSO) Medivm
Base (e.g., NaH, K=CO3) Deprotonation
Y
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Ar-X
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 To cite this document: BenchChem. [Application Notes and Protocols for 2-
(Trifluoromethoxy)ethanol in Organic Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1369605#use-of-2-trifluoromethoxy-
ethanol-in-organic-synthesis-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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